Assembling and de-assembling micelles: competitive interactions of cyclodextrins and drugs with Pluronics†

Soft Matter Pub Date: 2009-03-11 DOI: 10.1039/B812805G

Abstract

The associative structures of four β-cyclodextrins (βCD) derivatives with triblock copolymers of polyethylene oxide (PEO)-polypropylene oxide (PPO)-polyethylene oxide (PEO) (Pluronics) were investigated by small-angle neutron scattering (SANS), wide-angle X-ray scattering (WAXS) and Fourier transform infrared spectroscopy (FTIR). As shown in a previous study (J. Joseph, C. A. Dreiss, T. Cosgrove, and J. S. Pedersen, Langmuir, 2007, 23, 460–466), the addition of increasing amounts of heptakis(2,6-di-O-methyl)-βCD (hep2,6-βCD) promoted a progressive break-up of the Pluronic micelles, while three other derivatives studied, namely, heptakis(2,3,6-tri-O-methyl)-βCD, 2-hydroxyethyl-βCD and 2-hydroxypropyl-βCD, did not lead to any visible change. This is attributed to the capacity of βCD to form pseudopolyrotaxanes with the PPO block and decrease its hydrophobicity, which is highly dependent on the availability of free hydroxyl groups on the βCD. Since the gradual de-assembly of micelles could be envisaged as a possible trigger to release the drug encapsulated in the micelles, the interaction of two local anaesthetics, lidocaine and benzocaine, with the Pluronics micelles were investigated. Fitting the SANS data with a paracrystalline model showed that the encapsulation of a drug inside the micellar core led to an increase in micellar size as well as the appearance of long-range order in the solutions. Finally, the competitive interactions of βCD and drug with the polymeric micelles were studied. The presence of a drug inside the micelles reduced the disruptive action of hep2,6-βCD, which is attributed to both the capacity of the drug to hold the micelles together and to the formation of an inclusion complex between βCD and the drug.

Graphical abstract: Assembling and de-assembling micelles: competitive interactions of cyclodextrins and drugs with Pluronics
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